Cas no 1261904-47-5 (5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid)
1261904-47-5 structure
Product Name:5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid
CAS No:1261904-47-5
MF:C14H12ClNO3
MW:277.702982902527
CID:2762480
PubChem ID:53223453
Update Time:2025-04-21
5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid, 95%
- 5-(3-CHLORO-2-METHYLPHENYL)-2-METHOXYNICOTINIC ACID
- MFCD18317584
- 1261904-47-5
- DTXSID40687612
- 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid
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- Inchi: 1S/C14H12ClNO3/c1-8-10(4-3-5-12(8)15)9-6-11(14(17)18)13(19-2)16-7-9/h3-7H,1-2H3,(H,17,18)
- InChI Key: PJXBIWBYEUNGQI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)C1C=NC(=C(C(=O)O)C=1)OC
Computed Properties
- Exact Mass: 277.0505709Da
- Monoisotopic Mass: 277.0505709Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 59.4Ų
5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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